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Compound of Interest |

Hexadecyldimethylammonium
Compound Name:
chloride
CAS No.: 2016-45-7
Cat. No.: B8590218
\ J

The pH-Switchable Cationic Surfactant for Responsive
Drug Delivery Systems|[1]
Executive Summary

Hexadecyldimethylammonium chloride (CAS 2016-45-7), often confused with its quaternary
analog Cetyltrimethylammonium chloride (CTAC), represents a distinct class of protonated
tertiary amine surfactants.[1] Unlike permanently charged quaternary ammonium compounds
(Quats), this surfactant exhibits pH-switchable amphiphilicity. It functions as a cationic
surfactant in acidic-to-neutral environments and transitions to a nonionic, water-insoluble amine
in alkaline conditions. This "switchable" physicochemical profile makes it a critical excipient for
pH-responsive drug delivery systems, endosomal escape mechanisms, and the formulation of

catanionic vesicles.

Chemical Identity & Structural Classification
Nomenclature & Distinction

A critical error in formulation science is the conflation of Hexadecyldimethylammonium
chloride with Hexadecyltrimethylammonium chloride (CTAC). The removal of a single methyl
group from the headgroup fundamentally alters the surfactant's reactivity and stability profile.
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Feature _ :
m Chloride m Chloride (CTAC)
CAS Number 2016-45-7 112-02-7
o ) ) Quaternary Ammonium Salt
Classification Protonated Tertiary Amine Salt
(Quat)
Structure
o High (Deprotonates at pH >
pH Sensitivity None (Permanently Charged)
pKa ~9.8)
] N pH-Responsive Delivery, Antimicrobial, Conditioner,
Primary Utility o ) )
Catanionic Vesicles DNA Extraction

Structural Hierarchy Visualization

The following diagram illustrates the classification lineage, highlighting the divergence between

pH-sensitive amines and permanent quats.
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Figure 1: Classification hierarchy distinguishing pH-switchable protonated amines from
permanent quaternary ammonium surfactants.[1]

Physicochemical Properties
The "Switch" Mechanism

The utility of Hexadecyldimethylammonium chloride lies in its acid-base equilibrium.[1] The
headgroup is a dimethylammonium ion (
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e pH < pKa (~9.8): The nitrogen retains its proton. The molecule is amphiphilic, soluble in
water, and forms micelles.

e pH > pKa: The proton is lost. The molecule becomes N,N-Dimethylhexadecylamine, a water-
insoluble oil.[1] This drastic solubility change triggers the disassembly of micelles or the
precipitation of the payload, a mechanism exploited for intracellular drug release.

Critical Micelle Concentration (CMC)

Compared to its trimethyl analog (CTAC, CMC ~0.9 mM), the dimethyl salt typically exhibits a
slightly lower CMC (~0.6 — 0.8 mM). The reduction in headgroup size (two methyls vs. three)
reduces steric hindrance and electrostatic repulsion between headgroups, allowing for tighter
packing at the interface.

Property Value | Characteristic
Molecular Weight 305.97 g/mol
Physical Form White crystalline solid (hygroscopic)
- Soluble in water, ethanol, chloroform (pH
Solubility
dependent)
) < 0°C (remains soluble at low temps unlike C18
Krafft Point
analogs)
HLB Value ~10-11 (calculated, cationic form)

Applications in Drug Development
Catanionic Vesicle Engineering

Hexadecyldimethylammonium chloride is a preferred cation for generating catanionic
vesicles—spontaneously forming bilayers composed of oppositely charged surfactants.[1]

» System: Hexadecyldimethylammonium chloride (+) mixed with Sodium Octyl
Sulfosuccinate (AOT) (-).[1]

e Advantage: Unlike conventional liposomes (which require extrusion), these vesicles form
spontaneously due to the electrostatic attraction reducing the interfacial tension to near zero.
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They are thermodynamically stable and can encapsulate both hydrophilic (core) and
hydrophobic (bilayer) drugs.

Endosomal Escape & Gene Delivery

In gene therapy, the "proton sponge" effect is vital.

o Complexation: At neutral pH (formulation stage), the surfactant is cationic and binds
negatively charged DNA/RNA.

o Endocytosis: The complex enters the cell.

» Acidification: As the endosome acidifies (pH 5.0), the tertiary amine headgroups buffer the
influx of protons. This causes an osmotic influx of chloride ions and water, swelling the
endosome until it bursts, releasing the therapeutic payload into the cytoplasm.

Experimental Protocols
Protocol A: Determination of pH-Dependent CMC
(Conductivity Method)

Objective: To validate the surfactant's micellization threshold and pH sensitivity.[1]
Materials:

o Hexadecyldimethylammonium chloride (Recrystallized from acetone).

e 0.1 MHCland 0.1 M NaOH.

o Conductivity meter (e.g., Mettler Toledo SevenDirect).

Workflow:

o Stock Preparation: Prepare a 20 mM stock solution of surfactant in deionized water.[1] Adjust
pH to 4.0 using HCI to ensure full protonation.

« Titration: Add aliquots of stock solution into a vessel containing 50 mL of water (pH 4.0)
under constant stirring.
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e Measurement: Record conductivity (

) after each addition.

e Analysis: Plot

vs. Concentration. The intersection of the two linear regions (pre-micellar and post-micellar)
defines the CMC.

e pH Stress Test: Repeat the experiment at pH 10. Expected Result: The solution will become
turbid, and conductivity will drop significantly as the surfactant deprotonates and precipitates,
confirming the "switch."

Protocol B: Formulation of Catanionic Vesicles

Objective: To create stable drug carriers using ion-pair self-assembly.

Workflow Visualization:

Dissolve C16-Dimethyl-NH+ + Anionic Surf- Mixing Spontaneous Self-Assembl Equilibration Vesicle Confirmation Characterization
(Separate Vials) | (Equimolar Ratio) (24h, 25°C) (DLS & Zeta Potential)

Click to download full resolution via product page
Figure 2: Workflow for the spontaneous formation of catanionic vesicles.
Detailed Steps:

» Dissolution: Dissolve 10 mM Hexadecyldimethylammonium chloride in water (Solution A).
Dissolve 10 mM Sodium Dodecyl Sulfate (SDS) or AOT in water (Solution B).

e Mixing: Slowly add Solution B to Solution A under gentle stirring to achieve a molar ratio of
0.4:0.6 to 0.6:0.4.

o Observation: The solution may initially turn cloudy (precipitate) and then clarify into a bluish
opalescence, indicating vesicle formation.

 Purification: Dialyze against water (MWCO 3.5 kDa) to remove non-associated ions.
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Safety & Handling

» Hazards: Like all cationic surfactants, this compound is a skin and eye irritant. It disrupts cell
membranes non-specifically at high concentrations.

» Handling: Use nitrile gloves and safety goggles. Work in a fume hood if handling the dry
powder to avoid inhalation.

o Storage: Store in a desiccator. The hydrochloride salt is hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8590218#hexadecyldimethylammonium-chloride-
surfactant-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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